Cas no 5614-53-9 (Theophylline-7-acetaldehyde)

• Product Name: Theophylline-7-acetaldehyde
• CAS No: 5614-53-9
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 335769
• Update Time: 2025-06-25

Theophylline-7-acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 7H-Purine-7-acetaldehyde, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-
• 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetaldehyde
• Theophylline-7-acetaldehyde

• Inchi： 1S/C9H10N4O3/c1-11-7-6(8(15)12(2)9(11)16)13(3-4-14)5-10-7/h4-5H,3H2,1-2H3
• InChI Key： LXIWYKGAOIXZFO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CC=O)N(C)C(N1C)=O

Additional information on Theophylline-7-acetaldehyde

Theophylline-7-acetaldehyde (CAS No. 5614-53-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Theophylline-7-acetaldehyde, a compound with the chemical identifier CAS No. 5614-53-9, represents a significant area of interest in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development, particularly in the context of respiratory therapies and anti-inflammatory treatments. The detailed exploration of this molecule not only highlights its intrinsic chemical significance but also underscores its relevance in addressing contemporary healthcare challenges.

In recent years, the study of Theophylline-7-acetaldehyde has been intensified due to its multifaceted role in pharmacological interventions. The compound is a derivative of theophylline, a well-known alkaloid primarily used for its bronchodilatory effects. The introduction of an acetaldehyde moiety at the 7-position of theophylline structure introduces novel pharmacological properties that are being thoroughly investigated. This modification is not merely an academic exercise but holds practical implications for enhancing therapeutic outcomes in patients suffering from respiratory disorders.

One of the most compelling aspects of Theophylline-7-acetaldehyde is its potential as an anti-inflammatory agent. Inflammatory processes are central to a wide array of diseases, and modulating these processes is key to developing effective treatments. Theophylline-7-acetaldehyde has shown promise in preclinical studies for its ability to inhibit inflammatory pathways without compromising other physiological functions. This dual functionality makes it an attractive candidate for further development into a therapeutic agent.

The structural elucidation and synthesis of Theophylline-7-acetaldehyde have been subjects of extensive research. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in determining the precise molecular structure and dynamics of this compound. These studies have not only enhanced our understanding of the compound's behavior but also provided insights into potential modifications that could improve its efficacy and safety profile.

Another area where Theophylline-7-acetaldehyde has shown significant promise is in the development of novel drug delivery systems. The compound's chemical properties make it amenable to various formulations, including nanoparticles and liposomes, which can enhance drug solubility and bioavailability. These advancements in drug delivery are crucial for improving therapeutic outcomes, especially in cases where traditional oral or intravenous routes may be less effective.

Recent clinical trials have begun to explore the therapeutic potential of Theophylline-7-acetaldehyde in treating chronic respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). The results from these trials are cautiously optimistic, with early data suggesting that the compound can significantly reduce airway inflammation and improve lung function. These findings are particularly encouraging given the limitations associated with existing treatments for these conditions.

The future direction of research on Theophylline-7-acetaldehyde is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Efforts are underway to develop more efficient synthetic routes that minimize by-products and improve yield. Additionally, computational modeling techniques are being employed to predict how different modifications to the molecule might affect its biological activity.

In conclusion, Theophylline-7-acetaldehyde (CAS No. 5614-53-9) stands as a testament to the ongoing innovation in chemical and pharmaceutical research. Its unique properties and potential applications make it a valuable asset in the quest for new treatments for respiratory and inflammatory diseases. As research continues to unfold, it is expected that this compound will play an increasingly important role in modern medicine.